Cas no 127842-56-2 ({4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride)

• Product Name: {4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride
• CAS No: 127842-56-2
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• MDL: MFCD34475953
• CID: 5619433
• PubChem ID: 14509278
• Update Time: 2025-05-21

{4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[4-(difluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride
• 127842-56-2
• EN300-28320598
• {4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride

• MDL： MFCD34475953
• Inchi： 1S/C9H11F2NO.ClH/c1-12-6-7-2-4-8(5-3-7)13-9(10)11;/h2-5,9,12H,6H2,1H3;1H
• InChI Key： WPRSOKXXJUAESL-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)CNC)F

Computed Properties

• Exact Mass: 223.0575480g/mol
• Monoisotopic Mass: 223.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on {4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride

{4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride

The compound {4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride (CAS No. 127842-56-2) is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a difluoromethoxy-substituted phenyl group with a methylamine moiety, forming a hydrochloride salt. The molecule's design allows for versatile reactivity and functionalization, making it a valuable intermediate in the synthesis of complex organic compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of {4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride through a variety of methodologies. One notable approach involves the nucleophilic aromatic substitution of a difluoromethoxybenzaldehyde derivative with methylamine, followed by acidification to yield the hydrochloride salt. This method has been optimized to achieve high yields and excellent purity, ensuring the compound's suitability for downstream applications.

The structural features of {4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride make it an attractive candidate for use in drug discovery programs. The presence of the difluoromethoxy group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the methylamine moiety provides a site for further functionalization, enabling the creation of bioisosteres or prodrugs with enhanced therapeutic potential.

In agrochemical research, {4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride has been explored as a precursor for herbicides and fungicides. Its ability to act as a chiral building block has been leveraged in the development of enantioselective catalytic processes, which are critical for producing enantiomerically pure compounds with improved efficacy and reduced environmental impact.

From a materials science perspective, this compound has shown promise as a building block for advanced polymers and coatings. The combination of aromaticity and amine functionality allows for robust cross-linking reactions, leading to materials with enhanced mechanical and thermal stability. Recent studies have demonstrated its utility in the synthesis of polyurethanes and epoxy resins with tailored properties for aerospace and automotive applications.

In terms of safety and handling, {4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride should be treated with care due to its potential to form explosive derivatives under certain conditions. Proper storage in inert containers and adherence to standard laboratory safety protocols are essential to minimize risks associated with its use.

Overall, {4-(difluoromethoxy)phenylmethyl}(methyl)amine hydrochloride represents a versatile and multifunctional chemical entity with broad applicability across diverse industries. Its continued exploration in cutting-edge research is expected to unlock new opportunities for innovation in drug development, agrochemicals, and advanced materials.